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Compound of Interest

Compound Name: OdV1

Cat. No.: B1577232 Get Quote

Disclaimer: The following guidance is based on the assumption that "OdV1" refers to an

Occlusion-Derived Baculovirus, a type of virus commonly used in research and development.

The identity of "OdV1" must be confirmed with your institution's Biosafety Officer before

commencing any work. This document provides general guidance and does not supersede

institutional or regulatory requirements.

Hazard Identification and Risk Assessment
Occlusion-Derived Baculoviruses (OdVs) are a form of baculovirus. While generally considered

non-pathogenic to mammals and plants, they are insect pathogens. In a laboratory setting, they

are typically handled at Biosafety Level 1 (BSL-1). However, a risk assessment should be

performed for any new construct or experimental use.

Potential Hazards:

Inhalation: Aerosolized virus particles.

Ingestion: Contaminated hands to mouth.

Percutaneous Exposure: Needlesticks or other sharps injuries.

Personal Protective Equipment (PPE)
The following PPE is mandatory for all personnel handling OdV1 in a BSL-1 laboratory.
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PPE Item Specification

Lab Coat Standard, buttoned, and covering the arms.

Gloves Nitrile or latex, disposable.

Eye Protection
Safety glasses with side shields or safety

goggles.

Face Mask
Recommended if there is a risk of splashes or

aerosols.

Operational Plan: Handling and Storage
A. General Handling:

Work should be conducted in a designated and clearly marked area.

Avoid the generation of aerosols. Use a biological safety cabinet (BSC) if there is a high

likelihood of aerosol production.

Use mechanical pipetting aids; mouth pipetting is strictly prohibited.

Minimize the use of sharps. If their use is unavoidable, use safety-engineered sharps

devices.

B. Storage:

Store OdV1 stocks in clearly labeled, sealed, and leak-proof containers.

Store at 4°C for short-term use (up to one month) or at -80°C for long-term storage.

Maintain an accurate inventory of all OdV1 stocks.

Disposal Plan
All waste contaminated with OdV1 must be decontaminated before disposal.
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Waste Type Decontamination and Disposal Procedure

Liquid Waste

Decontaminate with a 1:10 dilution of household

bleach (final concentration of 0.5% sodium

hypochlorite) for at least 30 minutes.

Solid Waste (non-sharps)
Place in a biohazard bag and decontaminate by

autoclaving.

Sharps

Place in a designated sharps container. Once

full, the container should be sealed and

autoclaved before disposal.

Experimental Protocols
A. General Workflow for OdV1 Propagation in Insect Cells:

Preparation

Infection Harvesting

Maintain insect cell culture
(e.g., Sf9 cells)

Infect insect cells with OdV1
at a specific Multiplicity of Infection (MOI)

Thaw OdV1 viral stock

Incubate infected cells
(e.g., 27°C for 48-72 hours) Harvest cells by centrifugation Isolate OdV1 from cell pellet

Click to download full resolution via product page

Caption: Workflow for the propagation of OdV1 in insect cell culture.

B. Logical Flow for Spill Response:
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OdV1 Spill Occurs

Alert others in the area

Don appropriate PPE
(gloves, lab coat, eye protection)

Cover spill with absorbent material

Apply 1:10 bleach solution
(work from outside in)

Allow 30 minutes of contact time

Collect absorbent material
and place in biohazard bag

Dispose of waste as biohazardous

Wipe down affected surfaces
with disinfectant

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an OdV1 spill.
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To cite this document: BenchChem. [Standard Operating Procedure: Handling Occlusion-
Derived Baculovirus 1 (OdV1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577232#personal-protective-equipment-for-
handling-odv1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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